Cas no 632334-57-7 (2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI))
632334-57-7 structure
Product Name:2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
CAS No:632334-57-7
MF:C10H13N3
MW:175.230321645737
CID:959381
Update Time:2024-06-12
2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI)
- (1S,4S)-2-(2-Pyridinyl)-2,5-diazabicyclo[2.2.1]heptane
- (1S,4S)-2-PYRIDIN-2-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
- (1S,4S)-2-(2-pyridynyl)-2,5-diazabicyclo[2.2.1]heptane
- (4S)-1((2S)-3-(benzoylthio)-2-methylpropionyl)-4-(phenylthio)-L-proline,calcium salt
- (4S)-1-[(2S)-3-(benzoylthio)-2-methylpropionyl]-4-(phenylthio)-1-proline calcium salt
- 1-(3-(benzoylthio)-2(S)-methyl-1-oxopropyl)-4(S)-(phenylthio)-L-proline calcium salt
- Bifril-d5
- Zofenil
- zofenopril
- ZOFENOPRIL CALCIUM SALT
- Zofenopril Calciun Salt
- ZOFENOPRILCALCIUMSALT(FORRESEARCHONLY)
- 2,5-Diazabicyclo[2.2.1]heptane, 2-(2-pyridinyl)-, (1S,4S)-
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- Inchi: 1S/C10H13N3/c1-2-4-11-10(3-1)13-7-8-5-9(13)6-12-8/h1-4,8-9,12H,5-7H2/t8-,9-/m0/s1
- InChI Key: SXPJIQKJNBPVON-IUCAKERBSA-N
- SMILES: [C@]12([H])C[C@]([H])(NC1)CN2C1=NC=CC=C1
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 336.1±22.0 °C(Predicted)
- pka: 9.53±0.20(Predicted)
2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyridinyl)-,(1S,4S)-(9CI) Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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